Cas no 2246699-33-0 (1-Benzyl-4-((4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene)piperidine)

1-Benzyl-4-((4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene)piperidine is a boronic ester derivative featuring a piperidine scaffold with a benzyl substituent. This compound is primarily utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions, a key methodology in synthetic organic chemistry for constructing carbon-carbon bonds. The presence of the dioxaborolane group enhances stability, facilitating handling and storage under standard conditions. Its structural design allows for efficient incorporation into complex molecular frameworks, making it valuable in pharmaceutical and agrochemical research. The product exhibits good solubility in common organic solvents, ensuring compatibility with diverse reaction conditions. Care should be taken to avoid prolonged exposure to moisture to maintain reactivity.

1-Benzyl-4-((4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene)piperidine structure

2246699-33-0 structure

Product Name:1-Benzyl-4-((4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene)piperidine

CAS No:2246699-33-0

MF:C₁₉H₂₈BNO₂

MW:313.242125511169

CID:5464080

Update Time:2025-08-05

1-Benzyl-4-((4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene)piperidine Chemical and Physical Properties

Names and Identifiers

- 1-Benzyl-4-((4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene)piperidine
- Z2327672372
- 1-benzyl-4-[(tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]piperidine
- Piperidine, 1-(phenylmethyl)-4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]-
- Inchi： 1S/C19H28BNO2/c1-18(2)19(3,4)23-20(22-18)14-16-10-12-21(13-11-16)15-17-8-6-5-7-9-17/h5-9,14H,10-13,15H2,1-4H3
- InChI Key： WTSMCLDVYLYPHN-UHFFFAOYSA-N
- SMILES： O1B(/C=C2/CCN(CC3C=CC=CC=3)CC/2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 313.2213093 g/mol
Monoisotopic Mass: 313.2213093 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 3
Complexity: 415
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 21.7
Molecular Weight: 313.2

1-Benzyl-4-((4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene)piperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6303487-0.05g	1-benzyl-4-[(tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]piperidine	2246699-33-0	95.0%	0.05g	$232.0	2025-03-15
Enamine	EN300-6303487-0.1g	1-benzyl-4-[(tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]piperidine	2246699-33-0	95.0%	0.1g	$347.0	2025-03-15
Enamine	EN300-6303487-0.25g	1-benzyl-4-[(tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]piperidine	2246699-33-0	95.0%	0.25g	$494.0	2025-03-15
Enamine	EN300-6303487-0.5g	1-benzyl-4-[(tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]piperidine	2246699-33-0	95.0%	0.5g	$780.0	2025-03-15
Enamine	EN300-6303487-1.0g	1-benzyl-4-[(tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]piperidine	2246699-33-0	95.0%	1.0g	$999.0	2025-03-15
Enamine	EN300-6303487-2.5g	1-benzyl-4-[(tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]piperidine	2246699-33-0	95.0%	2.5g	$1959.0	2025-03-15
Enamine	EN300-6303487-5.0g	1-benzyl-4-[(tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]piperidine	2246699-33-0	95.0%	5.0g	$2900.0	2025-03-15
Enamine	EN300-6303487-10.0g	1-benzyl-4-[(tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]piperidine	2246699-33-0	95.0%	10.0g	$4299.0	2025-03-15
1PlusChem	1P027YI8-50mg	1-benzyl-4-[(tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]piperidine	2246699-33-0	95%	50mg	$339.00	2024-05-25
1PlusChem	1P027YI8-100mg	1-benzyl-4-[(tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]piperidine	2246699-33-0	95%	100mg	$491.00	2024-05-25